2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide

• Molecular Formula: C26H22ClN3O4
• Molecular Weight: 475.9 g/mol
• IUPAC Name: 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxofuro[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-5-yl)ethyl]acetamide
• InChI: InChI=1S/C26H22ClN3O4/c1-14-19-9-21-22(16-3-5-17(27)6-4-16)12-33-24(21)15(2)25(19)34-26(32)20(14)10-23(31)29-8-7-18-11-28-13-30-18/h3-6,9,11-13H,7-8,10H2,1-2H3,(H,28,30)(H,29,31)
• InChI Key: RXKLKJRMMMWDOP-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=C3C(=COC3=C2C)C4=CC=C(C=C4)Cl)CC(=O)NCCC5=CN=CN5
• Canonical SMILES: CC1=C(C(=O)OC2=C(C3=C(C=C12)C(=CO3)C4=CC=C(C=C4)Cl)C)CC(=O)NCCC5=CN=CN5

Description

2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide, also known as CpdA, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of furochromone derivatives, which are known for their anti-inflammatory and immunomodulatory properties.

Mechanism of Action

The mechanism of action of 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide involves the activation of the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. PPARγ is a nuclear receptor that plays a crucial role in regulating inflammation, metabolism, and cell differentiation. 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide binds to PPARγ and induces its transcriptional activity, leading to the downregulation of pro-inflammatory cytokines and the upregulation of anti-inflammatory cytokines. This results in the suppression of inflammation and modulation of the immune response.
Biochemical and Physiological Effects:
2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide has been shown to have various biochemical and physiological effects in preclinical studies. It has been demonstrated to suppress the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, while increasing the production of anti-inflammatory cytokines such as IL-10. 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in regulating the immune response and inflammation. In addition, 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied in preclinical models, and its mechanism of action is well understood. However, there are some limitations to using 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide in lab experiments. It has poor water solubility, which can limit its bioavailability and efficacy in vivo. In addition, the pharmacokinetics and toxicity of 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide have not been fully characterized, which can limit its potential clinical applications.

Future Directions

There are several future directions for the study of 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide. One potential direction is to develop more water-soluble derivatives of 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide that can improve its bioavailability and efficacy in vivo. Another direction is to investigate the potential clinical applications of 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide in various diseases such as inflammatory bowel disease, rheumatoid arthritis, and cancer. In addition, further studies are needed to fully characterize the pharmacokinetics and toxicity of 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide, which can provide valuable information for its potential clinical development.

Synthesis Methods

The synthesis of 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide involves the reaction between 6-acetyl-5-hydroxy-4-methylfuro[3,2-g]chromen-7-one and 4-chlorobenzylamine, followed by the coupling reaction with 2-(1H-imidazol-4-yl)ethylamine. The final product is obtained after purification and characterization using various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide has been extensively studied for its potential therapeutic applications in various diseases such as inflammatory bowel disease, rheumatoid arthritis, and cancer. In preclinical studies, 2-[3-(4-chlorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]-N-[2-(1H-imidazol-4-yl)ethyl]acetamide has shown promising results in reducing inflammation, modulating the immune response, and inhibiting tumor growth.